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Compound of Interest

Compound Name: Eprodisate (disodium)

Cat. No.: B15146340

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eprodisate disodium, known chemically as disodium 1,3-propanedisulfonate, is an
investigational drug candidate with potential applications in the treatment of amyloid A (AA)
amyloidosis. This technical guide provides an in-depth overview of its chemical structure and a
detailed examination of its synthesis, with a focus on a modern and efficient synthetic route.
The information presented is intended to support research and development efforts in the
pharmaceutical and medicinal chemistry fields.

Eprodisate is a small molecule designed to mimic the structure of heparan sulfate, a
glycosaminoglycan that has been implicated in the pathogenesis of AA amyloidosis. By
competitively binding to serum amyloid A (SAA) protein, eprodisate inhibits the aggregation of
amyloid fibrils, thereby preventing their deposition in various organs, particularly the kidneys.

Chemical Structure and Properties

Eprodisate disodium is the sodium salt of 1,3-propanedisulfonic acid. Its chemical structure is
characterized by a three-carbon chain with sulfonate groups at the 1 and 3 positions.
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Identifier Value

IUPAC Name disodium;propane-1,3-disulfonate
Molecular Formula C3HeNaz206S:2

Molecular Weight 248.19 g/mol

CAS Number 36589-58-9

Appearance White coarse powder

Solubility Partially soluble in cold water, soluble in hot

water.

Caption: Chemical structure of Eprodisate Disodium.
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Synthesis of Eprodisate Disodium

The synthesis of eprodisate disodium has evolved from earlier methods that were associated
with low yields and the use of hazardous materials. The contemporary and preferred method
involves the ring-opening of 1,3-propane sultone with a sulfite nucleophile, specifically sodium
sulfite. This approach is lauded for its efficiency, higher purity profile, and suitability for large-
scale pharmaceutical production.[1]

Synthetic Pathway: Ring-Opening of 1,3-Propane
Sultone

The reaction proceeds via a nucleophilic attack of the sulfite anion on the carbon atom of the
sultone ring, leading to the formation of the disulfonate salt.

Caption: Synthesis of Eprodisate Disodium from 1,3-Propane Sultone.
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Experimental Protocol

The following protocol is a representative procedure for the synthesis of eprodisate disodium.
Materials:

e 1,3-Propane sultone
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e Sodium sulfite
e Methanol

e Ethanol

o Diethyl ether

e Deionized water
Procedure:

o Reaction Setup: In a reaction vessel, a suspension of a disulfone compound (0.62 g, 2.23
mmol) in methanol (15 mL) is prepared.

o Addition of Sodium Methoxide: A 0.5 M solution of sodium methoxide in methanol (8.9 mL,
4.58 mmol) is slowly added to the suspension.

o Reaction: The reaction mixture is stirred at room temperature for 24 hours.

o Work-up: After the reaction is complete, the resulting homogeneous solution is concentrated
under reduced pressure to yield a solid. This solid is then suspended in ethanol (20 mL) and
stirred for 1 hour at room temperature.

« |solation and Washing: The solid product is isolated by filtration. The filter cake is washed
sequentially with ethanol (2 x 10 mL) and diethyl ether (2 x 10 mL).

 Purification: The resulting solid is dissolved in a minimal amount of water (2 mL) and purified
by passing it through a C8 reversed-phase silica gel pad, using water as the eluent.

e Final Product: The eluate containing the purified disodium 1,3-propanedisulfonate is
collected and lyophilized to afford the final product as a white solid.

Quantitative Data
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Parameter Value Reference

Yield 85% ChemicalBook

Purity (Commercial) >98.00% GlpBio

Purity (Commercial) 99% (dry wt.) Fisher Scientific

Purity (Commercial) 97% CymitQuimica
Conclusion

This technical guide has provided a detailed overview of the chemical structure and a viable
synthesis protocol for eprodisate disodium. The described synthetic method, utilizing the ring-
opening of 1,3-propane sultone, represents an efficient and scalable approach for the
production of this promising drug candidate. The provided experimental details and quantitative
data serve as a valuable resource for researchers and professionals involved in the
development of novel therapeutics for amyloid-related diseases. Further research and
optimization of the synthesis and purification processes may lead to even higher yields and
purity, facilitating the advancement of eprodisate disodium through the drug development
pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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